Molecular imprinting of protein in Pickering emulsion†
Chemical Communications Pub Date: 2012-06-19 DOI: 10.1039/C2CC33572G
Abstract
A new strategy of molecular imprinting to prepare spherical hydrogels via water-in-oil Pickering emulsion polymerization was developed. The imprinted hydrogels exhibited fast adsorption kinetics and significant selectivity for the target protein.
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